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Compound of Interest

Compound Name: Haloxyfop-P

Cat. No.: B166194 Get Quote

This guide provides a detailed, objective comparison of the environmental impact of two widely

used post-emergence graminicides, Haloxyfop-P and Clethodim. Both herbicides belong to the

cyclohexanedione and aryloxyphenoxypropionate families, respectively, and share a common

mode of action. However, their distinct chemical structures lead to significant differences in

their environmental fate, persistence, and ecotoxicity. This analysis, supported by experimental

data, is intended for researchers, scientists, and environmental professionals.

Physicochemical Properties
The environmental behavior of a pesticide is heavily influenced by its fundamental

physicochemical properties. Haloxyfop-P, in its commercial form as a methyl ester, is more

lipophilic than Clethodim, as indicated by its higher octanol-water partition coefficient (Log P).

[1] However, this ester is rapidly hydrolyzed to its acid form, which has different properties.[1][2]

Clethodim exhibits higher water solubility, which can influence its mobility in the environment.[3]
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Property Haloxyfop-P-methyl Clethodim

Log P (Octanol-Water Partition

Coefficient)
4.0[1]

4.51 (indicates moderate fat

solubility)[4]

Water Solubility Slightly soluble[1] 29 mg/L[3]

Vapor Pressure 2.6 x 10⁻⁵ Pa (at 20°C)[1]
<1x10⁻⁷ mm Hg (low volatility)

[4]

Dissociation Constant (pKa) Not specified 4.62[3]

Mechanism of Action
Both Haloxyfop-P and Clethodim are selective, systemic herbicides that function by inhibiting

the enzyme Acetyl-CoA carboxylase (ACCase).[1][5][6] This enzyme is critical for the

biosynthesis of fatty acids, which are essential components of plant cell membranes. By

blocking ACCase, these herbicides disrupt the formation of lipids, leading to the breakdown of

cell membranes and ultimately, the death of susceptible grass species.[7][8] Dicotyledonous

(broadleaf) plants are generally not affected.[9]
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1. Prepare Soil Samples
(Sieved, Moisture-Adjusted)

2. Apply ¹⁴C-Labeled Herbicide

3. Incubate in Dark
(Constant Temp & Moisture)

4. Sample at Time Intervals

5. Solvent Extraction of Residues

6. Analysis (HPLC, LC-MS)
(Quantify Parent & Metabolites)

7. Calculate DT50 & Identify Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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